3-Amino-2-nitrobenzene-1-sulfonic acid

• CAS No.: 140638-29-5
• Molecular Formula: C6H6N2O5S
• Molecular Weight: 218.19 g/mol
• IUPAC Name: 3-amino-2-nitrobenzenesulfonic acid
• InChI: InChI=1S/C6H6N2O5S/c7-4-2-1-3-5(14(11,12)13)6(4)8(9)10/h1-3H,7H2,(H,11,12,13)
• InChI Key: UVSUQUOUHQHYGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S(=O)(=O)O)[N+](=O)[O-])N

Description

3-Amino-2-nitrobenzene-1-sulfonic acid is a useful research compound. Its molecular formula is C6H6N2O5S and its molecular weight is 218.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The present invention comprises a process for the preparation of 1) diaminodinitropyridine or 2) diaminodinitrobenzene by contacting 1) an aminopyridine or 2) an aminobenzene, respectively, with oleum and nitric acid, wherein the improvement comprises adding at least about 1% molar excess of nitric acid based upon the aminopyridine or aminobenzene respectively, with stirring for at least two hours to form first 1) aminonitropyridine sulfonic acid or 2) aminonitrobenzene sulfonic acid, respectively, and then 1) diaminodinitropyridine or 2) diaminodinitrobenzene respectively.